Cas no 65566-65-6 (4-Hydroxyantipyrine-D3 (AA-D3))

• Product Name: 4-Hydroxyantipyrine-D3 (AA-D3)
• CAS No: 65566-65-6
• MF: C₁₁H₉D₃N₂O₂
• MW: 207.25
• CID: 4763357
• Update Time: 2025-08-04

4-Hydroxyantipyrine-D3 (AA-D3) Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyantipyrine-D3 (AA-D3)

Additional information on 4-Hydroxyantipyrine-D3 (AA-D3)

4-Hydroxyantipyrine-D3 (AA-D3): A Comprehensive Overview

4-Hydroxyantipyrine-D3 (AA-D3), with the CAS number 65566-65-6, is a compound that has garnered significant attention in the scientific community due to its unique properties and applications. This compound is a derivative of 4-hydroxyantipyrine, a well-known chemical used in various fields, including pharmaceuticals, environmental science, and analytical chemistry. The addition of deuterium in the form of D3 makes this compound particularly valuable for specific research purposes.

The structure of 4-Hydroxyantipyrine-D3 is characterized by its deuterated form, which introduces a unique isotopic signature. This modification enhances its utility in studies requiring precise measurement and tracking of molecular behavior. Recent advancements in isotopic labeling techniques have further highlighted the importance of AA-D3 in modern research methodologies.

One of the most notable applications of 4-Hydroxyantipyrine-D3 is in the field of metabolomics. Researchers have utilized this compound as an internal standard to accurately quantify metabolites in complex biological samples. The use of deuterated compounds like AA-D3 ensures higher precision and reliability in metabolic studies, making it an indispensable tool for scientists working on metabolic pathway analysis.

In environmental science, AA-D3 has been employed as a tracer to study the fate and transport of organic compounds in aquatic systems. Its ability to mimic the behavior of natural compounds while providing a detectable isotopic signature has made it a preferred choice for environmental monitoring studies. Recent studies have demonstrated its effectiveness in tracking pollutants in water bodies, contributing to our understanding of contamination dynamics.

The pharmaceutical industry has also benefited from the use of 4-Hydroxyantipyrine-D3. In drug development, this compound serves as a valuable tool for studying drug metabolism and pharmacokinetics. By incorporating deuterium into the molecule, researchers can track the compound's transformation within the body with greater accuracy, providing critical insights into drug efficacy and safety.

Recent research has further expanded the scope of AA-D3 applications. For instance, studies have explored its potential in imaging techniques, where its isotopic properties enable enhanced visualization of molecular processes. This emerging application underscores the versatility of 4-Hydroxyantipyrine-D3 across diverse scientific disciplines.

In conclusion, 4-Hydroxyantipyrine-D3 (AA-D3) with CAS number 65566-65-6 is a versatile compound that continues to play a pivotal role in scientific research. Its unique properties, combined with advancements in isotopic labeling techniques, ensure that it remains a valuable tool for researchers across various fields. As ongoing studies uncover new applications and insights, the significance of this compound is expected to grow further.